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Compound of Interest

Compound Name: (2-Chlorophenyl)hydrazine

Cat. No.: B082148

An In-depth Technical Guide to (2-Chlorophenyl)hydrazine for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of (2-Chlorophenyl)hydrazine, a
significant chemical intermediate in various synthetic and pharmaceutical applications. The
document details its fundamental chemical properties, analytical methodologies for its
characterization, and its role in synthetic chemistry, with a focus on information relevant to
researchers, scientists, and professionals in drug development.

Core Properties of (2-Chlorophenyl)hydrazine

(2-Chlorophenyl)hydrazine is commonly handled and available as its hydrochloride salt,
which enhances its stability. It serves as a crucial building block in the synthesis of more
complex molecules, particularly heterocyclic compounds that form the backbone of many
pharmaceutical agents.[1]

Physicochemical Data

The key quantitative data for (2-Chlorophenyl)hydrazine hydrochloride are summarized in the
table below for easy reference and comparison.
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Property Value Citations

C6H7CIN2 - HCI (or

Chemical Formula [21[3][4]
C6HBCI2N2)

Molecular Weight 179.04 g/mol [2][3]

Alternate Molecular Weight 179.05 g/mol [41[5]

White to slightly yellow
Appearance , [3]
crystalline needles or chunks

Melting Point 200-203 °C (decomposes) [4]

CAS Number 41052-75-9 [4][5]

Synthesis and Applications

(2-Chlorophenyl)hydrazine is a valuable intermediate in organic synthesis. It is utilized in the
production of dyes and as a precursor in various pharmaceutical manufacturing processes.[3]
[6] One notable application is in the synthesis of pyrazoline derivatives.[4] Furthermore, it has
been used in studies related to the intrinsic resistance of Mycobacterium smegmatis to
fluoroquinolones, which are treatments for Mycobacterium tuberculosis.[4]

Experimental Protocols

Accurate analysis and quality control are paramount when using (2-Chlorophenyl)hydrazine
in research and drug development. High-Performance Liquid Chromatography (HPLC) is a
standard method for separating and quantifying (2-Chlorophenyl)hydrazine from its positional
isomers and other impurities.[7]

Protocol: Isomer Separation by Reverse-Phase HPLC

This protocol outlines a method for the separation and analysis of chlorophenylhydrazine
isomers, which is critical for ensuring the purity of the starting material in a synthesis workflow.

[7]

Objective: To separate and quantify (2-Chlorophenyl)hydrazine from its isomers (e.g., 3-CPH,
4-CPH) and related impurities like 4-Chloroaniline.
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Materials and Equipment:

e Shimadzu LC-PDA system (or equivalent) with Lab Solutions software[7]

o Waters X-Bridge C18 column (250 mm x 4.6 mm, 3.5 um)[7]

e (2-Chlorophenyl)hydrazine sample and standards

 Diluent: 0.2% Ortho-Phthalaldehyde (OPA) in water and acetonitrile (75:25, v/v)[7]

e Mobile Phase A: Buffer solution

o Mobile Phase B: Acetonitrile and Water

» Rinse Solution: Water and acetonitrile (20:80, v/v)[7]

Methodology:

o Sample Preparation: Prepare a working solution of the (2-Chlorophenyl)hydrazine sample
at a concentration of 0.5 mg/mL in the specified diluent.[7]

e Chromatographic Conditions:

[¢]

Flow Rate: 0.6 mL/min[7]

[¢]

Injection Volume: 5 pL[7]

[e]

Column: Waters X-Bridge C18 (250 mm x 4.6 mm, 3.5 pm)[7]

Detection: PDA detector

o

[¢]

Total Analysis Time: 65 minutes[7]

e Procedure:

o Equilibrate the column with the initial mobile phase composition.

o Inject 5 pL of the prepared sample solution into the HPLC system.[7]
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o Run the gradient elution program to separate the components.
o Monitor the elution profile and record the chromatogram.

o Identify and quantify the peaks corresponding to (2-Chlorophenyl)hydrazine and its
impurities by comparing their retention times with those of standard solutions. The
retention time for 2-CPH has been observed at approximately 23.1 minutes under specific
conditions.[7]

Visualized Workflow

The following diagram illustrates the logical workflow for the analytical quality control of a (2-
Chlorophenyl)hydrazine sample using HPLC.

Sample Preparation "
Start: Receive Dissolve Sample repared Sar i w o a
(2-CPH) Sample in Diluent mL) (65 min run) e

Click to download full resolution via product page

Caption: Logical workflow for HPLC-based purity analysis of (2-Chlorophenyl)hydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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